4-(AZEPANE-1-SULFONYL)-BENZOIC ACID
4-(AZEPANE-1-SULFONYL)-BENZOIC ACID
Brand Name:
Vulcanchem
CAS No.:
17420-68-7
VCID:
VC0098979
InChI:
InChI=1S/C13H17NO4S/c15-13(16)11-5-7-12(8-6-11)19(17,18)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10H2,(H,15,16)
SMILES:
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O
Molecular Formula:
C13H17NO4S
Molecular Weight:
283.35 g/mol
4-(AZEPANE-1-SULFONYL)-BENZOIC ACID
CAS No.: 17420-68-7
Main Products
VCID: VC0098979
Molecular Formula: C13H17NO4S
Molecular Weight: 283.35 g/mol
| CAS No. | 17420-68-7 |
|---|---|
| Product Name | 4-(AZEPANE-1-SULFONYL)-BENZOIC ACID |
| Molecular Formula | C13H17NO4S |
| Molecular Weight | 283.35 g/mol |
| IUPAC Name | 4-(azepan-1-ylsulfonyl)benzoic acid |
| Standard InChI | InChI=1S/C13H17NO4S/c15-13(16)11-5-7-12(8-6-11)19(17,18)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10H2,(H,15,16) |
| Standard InChIKey | HLSLLBRKHGBLQG-UHFFFAOYSA-N |
| SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O |
| Canonical SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O |
| Synonyms | benzoic acid, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]- |
| PubChem Compound | 863546 |
| Last Modified | Nov 11 2021 |
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